Cas no 1852465-76-9 (4-[1,1'-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine)

• Product Name: 4-[1,1'-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine
• CAS No: 1852465-76-9
• MF: C₂₂H₁₅ClN₂
• MW: 342.820904016495
• CID: 4668492
• PubChem ID: 118641042
• Update Time: 2025-10-30

4-[1,1'-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[1,1′-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine (ACI)
• SCHEMBL17412384
• BS-48569
• DB-112863
• 4-(biphenyl-3-yl)-6-chloro-2-phenylpyrimidine
• 4-chloro-2-phenyl-6-(3-phenylphenyl)pyrimidine
• 1852465-76-9
• F74363
• 4-{[1,1'-biphenyl]-3-yl}-6-chloro-2-phenylpyrimidine
• 4-([1,1'-Biphenyl]-3-yl)-6-chloro-2-phenylpyrimidine
• 4-[1,1'-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine

• Inchi： 1S/C22H15ClN2/c23-21-15-20(24-22(25-21)17-10-5-2-6-11-17)19-13-7-12-18(14-19)16-8-3-1-4-9-16/h1-15H
• InChI Key： JXMRCKWFADPEQU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=C(C3C=CC=CC=3)C=CC=2)N=C(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 342.0923762g/mol
• Monoisotopic Mass: 342.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-4 g/L) (25 ºC),

Additional information on 4-[1,1'-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine

Comprehensive Overview of 4-[1,1'-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine (CAS No. 1852465-76-9)

4-[1,1'-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine (CAS No. 1852465-76-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrimidine derivative is characterized by its unique molecular structure, which combines a biphenyl moiety with a chlorophenylpyrimidine core. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or as a fluorescent probe due to its conjugated aromatic system.

The compound's structural complexity makes it a valuable intermediate in medicinal chemistry. Recent studies have explored its utility in developing targeted therapies for various conditions, aligning with current trends in personalized medicine. The presence of both chloro and phenyl substituents enhances its ability to participate in diverse chemical reactions, making it versatile for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 4-[1,1'-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine represents an interesting case study in cross-coupling reactions. Its preparation typically involves Suzuki-Miyaura coupling or Buchwald-Hartwig amination methodologies, which are among the most searched topics in organic chemistry forums. The compound's crystallinity and thermal stability also make it relevant for materials science applications, particularly in organic electronics.

Analytical characterization of this compound often involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, especially when used as a pharmaceutical intermediate. The growing demand for high-purity chemicals in drug development has increased interest in reliable synthetic protocols for this molecule.

In the context of drug discovery, researchers are investigating how modifications to the biphenyl-pyrimidine core might influence bioavailability and target binding affinity. This aligns with current pharmaceutical industry priorities of developing small molecule drugs with improved pharmacokinetic properties. The compound's lipophilicity and molecular weight fall within desirable ranges for blood-brain barrier penetration, making it potentially useful for central nervous system (CNS) targeted therapies.

Environmental and green chemistry considerations are also relevant when discussing this compound. Modern synthetic approaches focus on developing catalytic methods and solvent-free conditions for its preparation, addressing the growing demand for sustainable chemistry practices. These aspects are particularly important given the increasing regulatory emphasis on process safety and waste reduction in chemical manufacturing.

The commercial availability of 4-[1,1'-Biphenyl]-3-yl-6-chloro-2-phenylpyrimidine from specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers often seek information about storage conditions, handling precautions, and stability data, which are among the most frequently searched topics related to this compound. Proper compound characterization and quality control measures are essential when working with this material.

Looking forward, the scientific community anticipates continued interest in this compound as a molecular scaffold for various applications. Its structural features make it a promising candidate for further exploration in medicinal chemistry, materials science, and chemical biology. As research progresses, we expect to see more publications detailing novel synthetic routes, biological activities, and potential industrial applications of this intriguing molecule.